Cas no 108656-33-3 (Florfenicol Amine Hydrochloride)

Florfenicol Amine Hydrochloride structure
108656-33-3 structure
Product Name:Florfenicol Amine Hydrochloride
CAS No:108656-33-3
MF:C10H15ClFNO3S
MW:283.747404336929
CID:128101
PubChem ID:19422964
Update Time:2025-04-18

Florfenicol Amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, a-[(1S)-1-amino-2-fluoroethyl]-4-(methylsulfonyl)-,hydrochloride (1:1), (aR)-
    • FLORFENICOL AMINE, HYDROCHLORIDE
    • Florfenicol AMine, Hydrochlor
    • (αR)-α-[(1S)-1-ΑMino-2-fluoroethyl]-4-(Methylsulfonyl)benzeneMethanol Hydrochloride
    • R-(R*,S*)]-α-(1-AMino-2-fluoroethyl)-4-(Methylsulfonyl) benzeneMethanol Hydrochloride
    • [R-(R*,S*)]-a-(1-amino-2-fluoroethyl)-4-(methylsulfonyl)Benzenemethanol, hydrochloride
    • Florfenicol amine hydrochloride
    • 108656-33-3
    • J-002175
    • Flufenicol impurities 3
    • AKOS030255539
    • 2-amino-3-fluoro-1-(4-methylsulfonylphenyl)propan-1-ol;hydrochloride
    • SCHEMBL9177460
    • HWPBPTAOXVIKGI-UHFFFAOYSA-N
    • G78789
    • Florfenicol Amine Hydrochloride
    • Inchi: 1S/C10H14FNO3S.ClH/c1-16(14,15)8-4-2-7(3-5-8)10(13)9(12)6-11;/h2-5,9-10,13H,6,12H2,1H3;1H
    • InChI Key: HWPBPTAOXVIKGI-UHFFFAOYSA-N
    • SMILES: Cl.S(C)(C1C=CC(=CC=1)C(C(CF)N)O)(=O)=O

Computed Properties

  • Exact Mass: 283.04500
  • Monoisotopic Mass: 283.0445204g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 307
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 88.8Ų

Experimental Properties

  • Melting Point: 162-164°C
  • Solubility: Water, Methanol
  • PSA: 88.77000
  • LogP: 3.00340

Florfenicol Amine Hydrochloride Security Information

Florfenicol Amine Hydrochloride Pricemore >>

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